Cas no 1020717-79-6 (6-(trifluoromethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine)

• Product Name: 6-(trifluoromethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• CAS No: 1020717-79-6
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 1132165
• PubChem ID: 29939511
• Update Time: 2025-10-22

6-(trifluoromethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• 6-TrifluoroMethyl-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine
• AB55607
• EN300-6381043
• 6-(TRIFLUOROMETHYL)-1H,2H,3H,4H-PYRROLO[1,2-A]PYRAZINE
• DB-350630
• AKOS006282287
• 1020717-79-6

• Inchi： 1S/C8H9F3N2/c9-8(10,11)7-2-1-6-5-12-3-4-13(6)7/h1-2,12H,3-5H2
• InChI Key： YLABAHXUSCWXFY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2CNCCN21)(F)F

Computed Properties

• Exact Mass: 190.071783g/mol
• Monoisotopic Mass: 190.071783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.17g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 17Ų

Additional information on 6-(trifluoromethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

6-(Trifluoromethyl)-1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine: A Comprehensive Overview

6-(Trifluoromethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine (CAS No. 1020717-79-6) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrrolopyrazines, which are bicyclic structures with unique electronic properties and potential bioactivity. The presence of the trifluoromethyl group at the 6-position introduces additional functionality and reactivity to the molecule.

The synthesis of 6-(trifluoromethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of the bicyclic core structure. This approach not only enhances reaction efficiency but also reduces the environmental footprint of the process.

One of the most promising aspects of this compound is its potential as a drug candidate. The tetrahydropyrrolopyrazine framework has been shown to exhibit significant bioactivity in various assays. For example, recent research has demonstrated that 6-(trifluoromethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine possesses potent anti-inflammatory properties. This is attributed to its ability to inhibit key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 6-(trifluoromethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine has also been explored for its electronic properties. The incorporation of the trifluoromethyl group significantly alters the electronic distribution within the molecule. This makes it a potential candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the structure-property relationships of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group induces a pronounced electron-withdrawing effect on the aromatic ring system. This effect not only stabilizes certain reactive intermediates but also enhances the molecule's reactivity in specific transformations.

The stability and solubility of 6-(trifluoromethyl)-1,2,3,tetrahydropyrrolo[1,a]pyrazine are critical factors for its practical applications. Studies have shown that this compound exhibits excellent thermal stability under standard conditions. Furthermore, its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various chemical reactions and analytical techniques.

From an environmental perspective,6-(trifluoromethyl)-1,tetrahydropyrrolo[...]pyrazine demonstrates low toxicity towards aquatic organisms under controlled laboratory conditions. This suggests that it may be environmentally benign compared to other synthetic compounds used in similar applications.

In conclusion,6-(trifluoromethyl)-tetrahydropyrrolo[...]pyrazine (CAS No: 10207...) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties and promising bioactivity make it an exciting target for further research and development.